Cas no 1040662-37-0 (N'-(1-benzyl-6-oxo-1,6-dihydropyridine-3-carbonyl)-3-methylbenzohydrazide)

• Product Name: N'-(1-benzyl-6-oxo-1,6-dihydropyridine-3-carbonyl)-3-methylbenzohydrazide
• CAS No: 1040662-37-0
• MF: C₂₁H₁₉N₃O₃
• MW: 361.393864870071
• CID: 5449522
• Update Time: 2025-10-21

N'-(1-benzyl-6-oxo-1,6-dihydropyridine-3-carbonyl)-3-methylbenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 1,6-dihydro-6-oxo-1-(phenylmethyl)-, 2-(3-methylbenzoyl)hydrazide
• N'-(1-benzyl-6-oxo-1,6-dihydropyridine-3-carbonyl)-3-methylbenzohydrazide

• Inchi： 1S/C21H19N3O3/c1-15-6-5-9-17(12-15)20(26)22-23-21(27)18-10-11-19(25)24(14-18)13-16-7-3-2-4-8-16/h2-12,14H,13H2,1H3,(H,22,26)(H,23,27)
• InChI Key： UMVFDSAZKNGYCO-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC=C2)C(=O)C=CC=1C(NNC(=O)C1=CC=CC(C)=C1)=O

Additional information on N'-(1-benzyl-6-oxo-1,6-dihydropyridine-3-carbonyl)-3-methylbenzohydrazide

Comprehensive Overview of N'-(1-benzyl-6-oxo-1,6-dihydropyridine-3-carbonyl)-3-methylbenzohydrazide (CAS No. 1040662-37-0)

The compound N'-(1-benzyl-6-oxo-1,6-dihydropyridine-3-carbonyl)-3-methylbenzohydrazide (CAS No. 1040662-37-0) is a synthetic organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This hydrazide derivative is characterized by its unique structural features, including a benzyl-substituted dihydropyridine core and a 3-methylbenzohydrazide moiety. These structural elements contribute to its potential biological activities, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the search for innovative small molecules with pharmacological properties has intensified, driven by the need for new treatments for diseases such as cancer, inflammation, and infectious diseases. N'-(1-benzyl-6-oxo-1,6-dihydropyridine-3-carbonyl)-3-methylbenzohydrazide has been investigated for its potential role in modulating key biological pathways. Its hydrazide linkage and aromatic rings are often associated with interactions with enzymes and receptors, which could explain its speculated bioactivity.

The synthesis of N'-(1-benzyl-6-oxo-1,6-dihydropyridine-3-carbonyl)-3-methylbenzohydrazide typically involves multi-step organic reactions, including condensation and acylation processes. Researchers have optimized these methods to improve yield and purity, ensuring the compound's suitability for further biological evaluation. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to confirm its structure and purity, which are critical for reproducibility in scientific studies.

One of the most frequently asked questions about this compound is its potential mechanism of action. While detailed studies are still ongoing, preliminary research suggests that it may interact with cellular targets involved in oxidative stress and inflammatory responses. These findings align with current trends in drug discovery, where molecules with antioxidant and anti-inflammatory properties are highly sought after. Such properties could make N'-(1-benzyl-6-oxo-1,6-dihydropyridine-3-carbonyl)-3-methylbenzohydrazide a candidate for treating conditions like chronic inflammation or neurodegenerative diseases.

Another area of interest is the compound's structure-activity relationship (SAR). By modifying the benzyl or methylbenzohydrazide groups, researchers aim to enhance its efficacy and selectivity. This approach is part of a broader strategy in medicinal chemistry to optimize lead compounds for clinical development. The SAR studies of this molecule could provide valuable insights into designing derivatives with improved pharmacokinetic profiles.

From a commercial perspective, N'-(1-benzyl-6-oxo-1,6-dihydropyridine-3-carbonyl)-3-methylbenzohydrazide is available through specialized chemical suppliers, often for research purposes. Its CAS No. 1040662-37-0 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. Researchers and pharmaceutical companies frequently search for this compound using keywords like "hydrazide derivatives", "dihydropyridine analogs", and "small molecule inhibitors", reflecting its relevance in contemporary drug discovery.

In conclusion, N'-(1-benzyl-6-oxo-1,6-dihydropyridine-3-carbonyl)-3-methylbenzohydrazide represents a promising scaffold in the development of new therapeutic agents. Its unique chemical structure, potential biological activities, and applicability in SAR studies make it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound may pave the way for innovative treatments addressing unmet medical needs.